Cas no 1951-12-8 (3-Chlorobutyric acid)
3-Chlorobutyric acid Properties
Names and Identifiers
-
- Butanoic acid,3-chloro-
- 3-CHLOROBUTYRIC ACID
- Butanoic acid,3-chloro
- Butyric acid,3-chloro
- EINECS 217-771-6
- PD193408
- 1951-12-8
- 3-chloro-n-butyric acid
- BS-23100
- beta-Chlorobutyric acid
- .beta.-Chlorobutyric acid
- FT-0694617
- 4-02-00-00823 (Beilstein Handbook Reference)
- MFCD00020496
- WLN: QV1YG1
- EN300-19245
- SCHEMBL158448
- ss-Chlorbuttersaure
- BRN 1720571
- NSC 404459
- D89206
- NSC404459
- NS00046000
- Butanoic acid, 3-chloro-
- DTXSID90883783
- 625-68-3
- 3-Chlorobutanoic acid
- Butyric acid, 3-chloro-
- 3-CHLOROBUTYRICACID
- CS-0206565
- XEEMVPPCXNTVNP-UHFFFAOYSA-N
- AKOS009028977
- NSC-404459
-
- MDL： MFCD00020496
- InChIKey： XEEMVPPCXNTVNP-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H7ClO2/c1-3(5)2-4(6)7/h3H,2H2,1H3,(H,6,7)
- SMILES： CC(CC(=O)O)Cl
Computed Properties
- Exact Mass: 122.01300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 122.013457
- Heavy Atom Count: 7
- Complexity: 72.1
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.7
- Surface Charge: 0
- Topological Polar Surface Area: 37.3
Experimental Properties
- LogP: 1.08840
- PSA: 37.30000
- Refractive Index: 1.446
- Boiling Point: 112°C/20mmHg(lit.)
- Melting Point: No data available
- Vapor Pressure: 0.2±0.8 mmHg at 25°C
- Flash Point: 69.5°C
- Color/Form: Not determined
- Solubility: Not determined
- Density: 1,19
3-Chlorobutyric acid Security Information
-
Symbol:
- RTECS：ES8137500
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R34
- Hazardous Material transportation number：UN 3265
- Hazard Statement： H227-H290-H314
- Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P403+P235-P405-P406-P501
- Prompt：dangerous
- Storage Condition：Store at 4 ℃, better at -4 ℃
- PackingGroup：III
- Signal Word：dangerous
3-Chlorobutyric acid Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
3-Chlorobutyric acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P003JRA-250mg |
3-CHLOROBUTYRIC ACID |
1951-12-8 | 93% | 250mg |
$83.00 | ||
| A2B Chem LLC | AB64774-250mg |
3-Chlorobutyric acid |
1951-12-8 | 93% | 250mg |
$55.00 | ||
| abcr | AB139498-10 ml |
3-Chloro-n-butyric acid, 95%; . |
1951-12-8 | 95% | 10 ml |
€162.30 | ||
| Apollo Scientific | OR924352-5g |
3-Chlorobutyric acid |
1951-12-8 | 95% | 5g |
£115.00 | 2025-02-20 | |
| Chemenu | CM343349-5g |
3-Chlorobutyric acid |
1951-12-8 | 95%+ | 5g |
$115 | 2023-02-02 | |
| Enamine | EN300-19245-0.05g |
3-chlorobutanoic acid |
1951-12-8 | 93% | 0.05g |
$19.0 | 2023-09-17 | |
| Fluorochem | 118901-10ml |
3-Chloro-n-butyric acid |
1951-12-8 | >98.0%(GC)(T) | 10ml |
￡59.00 | 2022-02-28 | |
| TRC | C275835-5g |
3-Chlorobutyric acid |
1951-12-8 | 5g |
$ 220.00 | 2022-04-01 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153466-10ML |
3-Chlorobutyric acid |
1951-12-8 | ≥95.0% | 10ml |
¥733.90 | 2023-09-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C869883-5ml |
3-Chlorobutyric Acid |
1951-12-8 | 98% | 5ml |
￥380.70 | 2022-09-02 |
3-Chlorobutyric acid Suppliers
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3-Chlorobutyric acid Related Literature
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1. Conjugate addition of chloride to α,β-unsaturated chiral imides promoted by BCl3-derivatives. A synthesis of 3-chlorobutanoic acidGiuliana Cardillo,Angela de Simone,Luca Gentilucci,Claudia Tomasini J. Chem. Soc. Chem. Commun. 1994 735
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Sunil Kr. Jha,Ninoslav Marina,Chuanjun Liu,Kenshi Hayashi Anal. Methods 2015 7 9549
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5. Reactions of potassium fluoride in glacial acetic acid with chlorocarboxylic acids, amides, and chlorides. The effect of very strong hydrogen bonding on the nucleophilicity of the fluoride anionJames H. Clark,John Emsley J. Chem. Soc. Dalton Trans. 1975 2129
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6. Contents pages
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7. CCXII.—Synthesis of 4-tetrahydroquinolone and a new synthesis of 4-methoxyquinolineGeorge Roger Clemo,William Henry Perkin J. Chem. Soc. Trans. 1924 125 1608
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8. Subject index, 1994
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9. Organic chemistry
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10. XIV.—Experiments on the Walden inversion. Part III. Optically active β-hydroxy-β-phenylpropionic acids and the corresponding β-bromo-β-phenylpropionic acidsAlex. McKenzie,Herbert Brooke Perren Humphries J. Chem. Soc. Trans. 1910 97 121
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